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Compound of Interest

Compound Name: 5,11-Dibromotetracene

CAS No.: 40577-78-4

Cat. No.: B104060

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior
Application Scientist
This guide provides an in-depth exploration of the safety protocols and handling guidelines for

5,11-Dibromotetracene, a critical intermediate in the synthesis of advanced organic materials.

Given the limited specific toxicological data for this compound, this document synthesizes

established best practices for handling brominated aromatic hydrocarbons and general

principles of laboratory safety to provide a robust framework for risk mitigation. The procedures

outlined herein are designed to empower researchers to work confidently and safely with this

and similar chemical entities.

Understanding the Hazard Landscape of 5,11-
Dibromotetracene
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While a comprehensive Material Safety Data Sheet (MSDS) for 5,11-Dibromotetracene is not

readily available, its structural characteristics as a polycyclic aromatic hydrocarbon (PAH) and

an organobromine compound necessitate a cautious approach. Brominated compounds can be

persistent and bioaccumulative[1]. The primary hazards are anticipated to be similar to those of

related brominated aromatic compounds, such as 9,10-dibromoanthracene, which is known to

cause skin and eye irritation and may cause respiratory irritation[2].

Key Anticipated Hazards:

Acute Toxicity: Harmful if swallowed or inhaled.

Skin and Eye Irritation: Direct contact can cause significant irritation or burns.[2][3][4]

Respiratory Tract Irritation: Inhalation of dust or fumes may irritate the respiratory system.[2]

[3]

Environmental Hazard: Potentially toxic to aquatic life.[2]

Physicochemical Properties and Their Safety
Implications

Property Value Safety Implication

Molecular Formula C₁₈H₁₀Br₂[5]

High molecular weight

suggests low volatility under

standard conditions, but dust

inhalation is a concern.

Molecular Weight 386.08 g/mol [5][6]
Indicates the substance is a

solid at room temperature.

Solubility
Soluble in Chloroform,

Toluene[6]

In case of a spill, appropriate

organic solvent cleanup

procedures must be followed.

CAS Number 40577-78-4[5][6]
For unambiguous identification

and inventory tracking.
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The Cornerstone of Safety: A Multi-Layered
Approach
A proactive and multi-layered safety strategy is paramount when handling 5,11-
Dibromotetracene. This involves a thorough understanding of the chemical's properties,

adherence to rigorous handling protocols, and preparedness for emergency situations.

Engineering Controls: The First Line of Defense
Engineering controls are designed to minimize exposure by isolating the hazard from the

operator.

Fume Hood: All manipulations of 5,11-Dibromotetracene powder should be conducted in a

properly functioning chemical fume hood to prevent inhalation of airborne particles.[7][8][9]

Ventilation: Ensure the laboratory is well-ventilated to dissipate any potential fugitive

emissions.[3]

Glove Box: For highly sensitive operations or when handling larger quantities, the use of a

glove box is recommended to provide an inert atmosphere and an additional layer of

containment.

Personal Protective Equipment (PPE): The Essential
Barrier
The appropriate selection and use of PPE is non-negotiable.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.[3][8][10]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[10]

[11] Always inspect gloves for integrity before use and wash hands thoroughly after removal.

[10]

Body Protection: A lab coat is essential to protect street clothing and skin from

contamination.[7] For tasks with a higher risk of splashing, a chemically resistant apron

should be worn.
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Respiratory Protection: If there is a risk of exceeding exposure limits or when engineering

controls are not sufficient, a NIOSH-approved respirator with appropriate cartridges for

organic vapors and particulates should be used.

Standard Operating Procedures for Safe Handling
Adherence to well-defined Standard Operating Procedures (SOPs) is crucial for minimizing risk

and ensuring reproducible, safe experimental outcomes.

Chemical Storage and Inventory Management
Proper storage is critical to maintaining the stability and integrity of 5,11-Dibromotetracene
and preventing hazardous situations.

Storage Conditions: Store in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area, away from direct sunlight and sources of ignition.[12][13] A storage

temperature of -20°C is recommended.[6]

Segregation: Keep 5,11-Dibromotetracene segregated from incompatible materials,

particularly strong oxidizing agents and bases.[13][14]

Inventory: Maintain a real-time, accurate inventory of the chemical to track its location,

quantity, and age.[12] All containers must be clearly labeled with the chemical name, hazard

warnings, and date of receipt.[7][12]

Step-by-Step Weighing and Transfer Protocol
This protocol is designed to minimize the generation of airborne dust and prevent cross-

contamination.

Preparation: Don all required PPE and ensure the chemical fume hood is operational.

Work Area Decontamination: Clean the balance and the surrounding work area within the

fume hood.

Tare Weighing Vessel: Place a clean, tared weighing vessel on the balance.
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Chemical Transfer: Carefully transfer the required amount of 5,11-Dibromotetracene from

the stock container to the weighing vessel using a clean spatula. Avoid generating dust.

Seal Containers: Immediately and securely seal both the stock container and the weighing

vessel.

Clean-up: Decontaminate the spatula and the work area. Dispose of any contaminated wipes

in a designated hazardous waste container.

Workflow for Safe Weighing and Handling of 5,11-
Dibromotetracene

Preparation Handling in Fume Hood Post-Handling Procedures

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Fume Hood Functionality
 

Weigh 5,11-Dibromotetracene Transfer to Reaction Vessel
 

Decontaminate Equipment & Work Area Dispose of Waste in Labeled Container
 

Wash Hands Thoroughly
 

Click to download full resolution via product page

Caption: Workflow for the safe weighing and handling of 5,11-Dibromotetracene.

Reactivity Profile and Considerations for Synthesis
The reactivity of 5,11-Dibromotetracene is centered around the carbon-bromine bonds,

making it a valuable precursor in cross-coupling reactions and other synthetic transformations.

However, this reactivity also presents potential hazards.

Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases, as

these can lead to vigorous or explosive reactions.[13][14]

Thermal Decomposition: Upon heating, 5,11-Dibromotetracene may decompose to produce

hazardous fumes, including hydrogen bromide and carbon oxides.[13] All reactions should

be conducted with appropriate temperature control and in a well-ventilated area.
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Bromination Reactions: The synthesis of 5,11-Dibromotetracene likely involves brominating

agents. These reactions can be hazardous, often using toxic and corrosive reagents like

molecular bromine, and carry a risk of runaway reactions.[15] When planning the synthesis,

consider safer, modern alternatives such as in-situ generation of the brominating agent in a

continuous flow system.[15]

Decision Tree for Handling Chemical Spills

Spill of 5,11-Dibromotetracene Occurs

Assess Spill Size & Location

Small & Contained Spill

Small

Large or Uncontained Spill

Large

Alert Colleagues & Supervisor Evacuate Immediate Area

Cleanup with Appropriate Kit
(Wear Full PPE) Contact Emergency Services / EHS

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Decision tree for responding to a 5,11-Dibromotetracene spill.

Emergency Procedures: Preparedness is Key
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In the event of an emergency, a swift and informed response can significantly mitigate the

consequences.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[13][14] Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes.[10][13][14] Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air.[13] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[16] Wash out the mouth with water and seek immediate

medical attention.[13][14][16]

Spills: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite). For large spills, evacuate the area and contact the institution's

environmental health and safety (EHS) department.[9]

Waste Disposal
All waste containing 5,11-Dibromotetracene, including contaminated consumables and

reaction byproducts, must be disposed of as hazardous waste in accordance with local, state,

and federal regulations.[13][14] Do not dispose of this chemical down the drain.[17]

Conclusion: A Culture of Safety
The safe handling of 5,11-Dibromotetracene is not merely a set of rules but a mindset that

prioritizes risk assessment, careful planning, and meticulous execution. By integrating the

principles and protocols outlined in this guide, researchers can confidently advance their work

while ensuring the safety of themselves, their colleagues, and the environment.

References
Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf - NIH. (n.d.).
A Guide to Hazardous Materials and Laboratory Safety - OSHA Education Center. (n.d.).
6 Safety Practices for Highly Hazardous Lab Chemicals - Triumvirate Environmental. (2021,
April 6).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18465~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:18:00~~1%205-Dibromopentane~~
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18465~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:18:00~~1%205-Dibromopentane~~
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18465~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:18:00~~1%205-Dibromopentane~~
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0106384.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18465~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:18:00~~1%205-Dibromopentane~~
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0106384.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss16.html
https://www.benchchem.com/product/b104060/docs?utm_src=pdf-body#navigating-the-synthesis-and-handling-of-5-11-dibromotetracene-a-comprehensive-technical-guide
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18465~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2016:18:00~~1%205-Dibromopentane~~
https://www.fishersci.com/store/msds?partNumber=AC155992500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC112880500&countryCode=US&language=en
https://www.benchchem.com/product/b104060/docs?utm_src=pdf-body#navigating-the-synthesis-and-handling-of-5-11-dibromotetracene-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Safety Rules | Oklahoma State University. (n.d.).
RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.).
5,11-Dibromotetracene | C18H10Br2 | CID 22311633 - PubChem - NIH. (n.d.).
SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 17).
5-Bromotetracene CAS 23790-75-2 - Research Chemical - Benchchem. (n.d.).
Safety & Handling Guidelines for Bromine and Bromide Chemicals in Export Operations.
(2025, October 20).
5-Bromotetracene | C18H11Br | CID 71357998 - PubChem - NIH. (n.d.).
5,11-Dibromotetracene - Data Sheet - United States Biological. (n.d.).
11 - SAFETY DATA SHEET. (n.d.).
Bromination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.).
LCSS: BROMINE. (n.d.).
Safety Data Sheet - ChemScene. (2025, March 31).
Bromination safety - YouTube. (2024, June 6).
Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular
Bromine in Batch - PMC - NIH. (2019, June 4).
3 - SAFETY DATA SHEET. (n.d.).
1 - SAFETY DATA SHEET. (n.d.).
5,11-Diazadibenzo[hi,qr]tetracene: Synthesis, Properties, and Reactivity toward Nucleophilic
Reagents - PubMed. (2021, June 21).
9,10-Dibromoanthracene | C14H8Br2 | CID 68226 - PubChem. (n.d.).
1,5-Dibromopentane | C5H10Br2 | CID 8100 - PubChem. (n.d.).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Bromination - Wordpress [reagents.acsgcipr.org]

2. 9,10-Dibromoanthracene | C14H8Br2 | CID 68226 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. dollycorporation.com [dollycorporation.com]

4. 1,5-Dibromopentane | C5H10Br2 | CID 8100 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b104060/docs?utm_src=pdf-body#navigating-the-synthesis-and-handling-of-5-11-dibromotetracene-a-comprehensive-technical-guide
https://www.benchchem.com/product/b104060/docs?utm_src=pdf-body#navigating-the-synthesis-and-handling-of-5-11-dibromotetracene-a-comprehensive-technical-guide
https://www.benchchem.com/product/b104060?utm_src=pdf-custom-synthesis#bc-rfq
https://reagents.acsgcipr.org/reagent-guides/bromination/
https://pubchem.ncbi.nlm.nih.gov/compound/9_10-Dibromoanthracene
https://dollycorporation.com/blogs/safety-handling-guidelines-bromine-bromide-chemicals
https://pubchem.ncbi.nlm.nih.gov/compound/1_5-Dibromopentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 5,11-Dibromotetracene | C18H10Br2 | CID 22311633 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. usbio.net [usbio.net]

7. oshaeducationcenter.com [oshaeducationcenter.com]

8. ehs.okstate.edu [ehs.okstate.edu]

9. LCSS: BROMINE [web.stanford.edu]

10. artsci.usu.edu [artsci.usu.edu]

11. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

12. triumvirate.com [triumvirate.com]

13. assets.thermofisher.com [assets.thermofisher.com]

14. fishersci.com [fishersci.com]

15. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of
Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]

16. chemscene.com [chemscene.com]

17. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Navigating the Synthesis and Handling of 5,11-
Dibromotetracene: A Comprehensive Technical Guide]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b104060/docs#navigating-the-synthesis-
and-handling-of-5-11-dibromotetracene-a-comprehensive-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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